Cas no 1094539-66-8 (4-Ethyl-1-(trifluoroacetamido)cyclohexane-1-carboxylic acid)

• Product Name: 4-Ethyl-1-(trifluoroacetamido)cyclohexane-1-carboxylic acid
• CAS No: 1094539-66-8
• MF: C₁₁H₁₆F₃NO₃
• MW: 267.244853973389
• CID: 6159165
• PubChem ID: 60764133
• Update Time: 2025-06-14

4-Ethyl-1-(trifluoroacetamido)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28282507
• EN300-6338917
• (1s,4r)-4-ethyl-1-(2,2,2-trifluoroacetamido)cyclohexane-1-carboxylic acid
• 4-ethyl-1-(trifluoroacetamido)cyclohexane-1-carboxylic acid
• 2680780-33-8
• 1094539-66-8
• 4-Ethyl-1-(trifluoroacetamido)cyclohexane-1-carboxylic acid

• Inchi： 1S/C11H16F3NO3/c1-2-7-3-5-10(6-4-7,9(17)18)15-8(16)11(12,13)14/h7H,2-6H2,1H3,(H,15,16)(H,17,18)
• InChI Key： UYEUJCZKNQOAAS-UHFFFAOYSA-N
• SMILES： FC(C(NC1(C(=O)O)CCC(CC)CC1)=O)(F)F

Computed Properties

• Exact Mass: 267.10822786g/mol
• Monoisotopic Mass: 267.10822786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-Ethyl-1-(trifluoroacetamido)cyclohexane-1-carboxylic acid

Comprehensive Overview of 4-Ethyl-1-(trifluoroacetamido)cyclohexane-1-carboxylic acid (CAS No. 1094539-66-8)

4-Ethyl-1-(trifluoroacetamido)cyclohexane-1-carboxylic acid (CAS No. 1094539-66-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclohexane backbone and trifluoroacetamido functional group, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features, including the ethyl substituent and carboxylic acid moiety, make it a versatile building block for drug discovery and material science applications.

The growing interest in 4-Ethyl-1-(trifluoroacetamido)cyclohexane-1-carboxylic acid is driven by its potential applications in medicinal chemistry and bioconjugation. Researchers are increasingly exploring its role in the development of targeted therapies and prodrugs, particularly in oncology and neurology. The compound's trifluoroacetamido group enhances its stability and bioavailability, making it a valuable candidate for drug delivery systems. Additionally, its carboxylic acid functionality allows for further derivatization, enabling the creation of novel small-molecule inhibitors and biomarkers.

In the context of green chemistry and sustainable synthesis, 4-Ethyl-1-(trifluoroacetamido)cyclohexane-1-carboxylic acid has been studied for its compatibility with environmentally friendly reaction conditions. Recent advancements in catalytic processes and microwave-assisted synthesis have improved the efficiency of its production, reducing waste and energy consumption. This aligns with the global push toward sustainable pharmaceutical manufacturing, a topic frequently searched by professionals in the field.

The compound's physicochemical properties, such as its solubility, melting point, and stability under various pH conditions, are critical for its application in formulation development. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize 4-Ethyl-1-(trifluoroacetamido)cyclohexane-1-carboxylic acid and ensure its purity. These methods are often queried by researchers seeking to optimize their quality control protocols.

Another area of interest is the compound's potential in peptide modification and protein engineering. The trifluoroacetamido group can act as a protective moiety or a reactive handle for bioconjugation, enabling the design of peptide-based therapeutics. This has sparked discussions in online forums and scientific communities about its utility in biopharmaceuticals and diagnostic tools.

From a commercial perspective, 4-Ethyl-1-(trifluoroacetamido)cyclohexane-1-carboxylic acid is available through specialized chemical suppliers and custom synthesis providers. Its pricing, scalability, and regulatory status (e.g., REACH compliance) are common search queries among procurement specialists. The compound's patent landscape and intellectual property considerations also play a role in its adoption by industry players.

In summary, 4-Ethyl-1-(trifluoroacetamido)cyclohexane-1-carboxylic acid (CAS No. 1094539-66-8) is a multifaceted compound with broad applications in drug discovery, material science, and biotechnology. Its unique structural attributes and compatibility with modern synthetic methodologies make it a subject of ongoing research and innovation. As the scientific community continues to explore its potential, this compound is poised to remain a key player in the advancement of life sciences and chemical engineering.